Cas no 1040638-74-1 (N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 1040638-74-1
• MF: C₂₁H₁₆FN₃O₃
• MW: 377.368448257446
• CID: 6303083
• PubChem ID: 27370105
• Update Time: 2025-11-07

N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• AKOS024651996
• F2493-1516
• N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 1040638-74-1
• N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C21H16FN3O3/c1-12-19(15-7-3-5-9-17(15)24-12)20(26)21(27)23-11-13-10-18(28-25-13)14-6-2-4-8-16(14)22/h2-10,24H,11H2,1H3,(H,23,27)
• InChI Key： XWEOLIVAKRWNMN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(CNC(C(C2=C(C)NC3C=CC=CC2=3)=O)=O)=NO1

Computed Properties

• Exact Mass: 377.11756954g/mol
• Monoisotopic Mass: 377.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

N-{[5-(2-Fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide: A Comprehensive Overview

N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 1040638-74-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorinated oxazolylmethyl acetamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is intricate and consists of several key functional groups. The molecule features a fluorinated phenyl group attached to an oxazole ring, which is further linked to a methylindole moiety through an acetamide linkage. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a subject of interest for various applications in drug discovery and development.

The synthesis of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide involves multiple steps and requires precise control over reaction conditions. One common approach involves the coupling of a fluorinated oxazolylmethyl intermediate with a methylindole derivative, followed by the formation of the acetamide linkage. Recent studies have explored various synthetic routes to optimize yield and purity, with a focus on developing scalable and cost-effective methods for large-scale production.

In terms of biological properties, N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has shown promising activity in several areas. Research has indicated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. Additionally, preliminary studies have suggested that the compound may have antiproliferative effects on certain cancer cell lines, although further investigation is needed to confirm these findings.

One of the key areas of interest in recent research has been the evaluation of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide as a therapeutic agent for neurodegenerative diseases. Studies have shown that the compound can modulate specific signaling pathways involved in neuroinflammation and neuronal survival. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammatory processes. This property makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Another important aspect of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-y l)-2-o xoacetamide is its pharmacokinetic profile. Understanding how the compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its development as a therapeutic agent. Recent studies have provided valuable insights into these processes, highlighting the importance of optimizing the compound's physicochemical properties to enhance its bioavailability and reduce potential side effects.

The safety profile of N-{[5-(2-fluorophenyl)-1,2-o xazol -3 -y l)m eth yl]- 2 -( 2 -me th yl - 1 H -i nd ol - 3 -y l ) - 2 -o xoac et am ide} is also an area of ongoing research. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, more extensive toxicological evaluations are necessary to ensure its safety in human subjects.

In conclusion, N-{[5-(fluorophenyl)-1 , 2 -o x az ol-3 -y l)m eth yl]- 2 -( 2 -me th yl - 1 H -i nd ol-3 -y l)- 2 -o xoac et am ide} (CAS No. 1040638–74–1) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in various disease areas.